Cas no 1155523-84-4 (Benzenamine, 3-(5-propyl-1,2,4-oxadiazol-3-yl)-)

• Product Name: Benzenamine, 3-(5-propyl-1,2,4-oxadiazol-3-yl)-
• CAS No: 1155523-84-4
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5523649
• Update Time: 2025-06-15

Benzenamine, 3-(5-propyl-1,2,4-oxadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(5-propyl-1,2,4-oxadiazol-3-yl)-
• 3-(5-Propyl-1,2,4-oxadiazol-3-yl)aniline

• Inchi： 1S/C11H13N3O/c1-2-4-10-13-11(14-15-10)8-5-3-6-9(12)7-8/h3,5-7H,2,4,12H2,1H3
• InChI Key： WRGZRCKKNLGZNF-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2N=C(CCC)ON=2)=C1

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• Boiling Point: 389.8±44.0 °C(Predicted)
• pka: 3.06±0.10(Predicted)

Additional information on Benzenamine, 3-(5-propyl-1,2,4-oxadiazol-3-yl)-

Benzenamine, 3-(5-propyl-1,2,4-oxadiazol-3-yl)- (CAS No. 1155523-84-4): A Comprehensive Overview

Benzenamine, 3-(5-propyl-1,2,4-oxadiazol-3-yl)-, identified by the Chemical Abstracts Service Number (CAS No.) 1155523-84-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic amines and exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications.

The molecular structure of Benzenamine, 3-(5-propyl-1,2,4-oxadiazol-3-yl)- consists of a benzene ring substituted with an amine group at the 3-position and an oxadiazole ring linked at the 5-position of the propyl group. This particular arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its potential biological activity. The oxadiazole moiety is known for its stability and ability to interact with biological targets, making it a valuable scaffold in drug design.

In recent years, there has been a growing interest in oxadiazole-containing compounds due to their diverse pharmacological effects. Studies have demonstrated that these molecules can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The presence of the propyl group in Benzenamine, 3-(5-propyl-1,2,4-oxadiazol-3-yl)- further enhances its potential by influencing its solubility and bioavailability.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutic agents. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that it may interfere with key signaling cascades that are dysregulated in conditions such as cancer and neurodegenerative disorders.

The synthesis of Benzenamine, 3-(5-propyl-1,2,4-oxadiazol-3-yl)- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques not only improve efficiency but also minimize unwanted byproducts.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its therapeutic potential. Initial pharmacokinetic studies indicate that Benzenamine, 3-(5-propyl-1,2,4-oxadiazol-3-yl)- exhibits moderate bioavailability and a reasonable half-life, suggesting its feasibility for further development.

In vitro studies have provided valuable insights into the mechanism of action of this compound. Researchers have observed notable interactions with enzymes such as cytochrome P450 monooxygenases and ATP-binding cassette transporters. These interactions could influence drug metabolism and transport processes within the body.

The potential therapeutic applications of Benzenamine, 3-(5-propyl-1,2,4-oxadiazol-3-yl)- are broad-ranging. Its structural features make it a versatile scaffold for designing molecules with specific biological activities. For instance, derivatives of this compound have shown promise in preclinical models of cancer by inhibiting key growth factor receptors and downstream signaling pathways.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and understand how it interacts with biological targets at the atomic level. These computational approaches complement experimental data and provide valuable insights for drug optimization.

The future direction of research on Benzenamine, 3-(5-propyl-1,2,4-oxadiazol-3-yl)- includes further exploration of its pharmacological effects in vivo. Animal models are being utilized to assess its safety profile and efficacy in treating various diseases. Additionally, efforts are underway to develop novel derivatives with enhanced potency and reduced side effects.

The impact of this compound on drug discovery is significant. Its unique structural features offer new opportunities for developing innovative therapies targeting complex diseases. As research progresses，it is expected that more applications will emerge，solidifying its place as a key molecule in medicinal chemistry.